Cas no 123532-22-9 (2-(1-Methyl-1H-pyrazol-5-yl)phenol)

2-(1-Methyl-1H-pyrazol-5-yl)phenol is a versatile heterocyclic compound featuring a phenol group linked to a methyl-substituted pyrazole ring. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its dual functional groups enable selective modifications, facilitating the development of targeted bioactive molecules. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its electron-rich aromatic system enhances its utility in metal-catalyzed coupling reactions, while the pyrazole moiety contributes to binding affinity in ligand design. Suitable for research and industrial applications, this compound offers a balance of synthetic flexibility and structural specificity for advanced chemical development.

2-(1-Methyl-1H-pyrazol-5-yl)phenol structure

123532-22-9 structure

Product Name:2-(1-Methyl-1H-pyrazol-5-yl)phenol

CAS No:123532-22-9

MF:C₁₀H₁₀N₂O

MW:174.199202060699

MDL:MFCD00120278

CID:1218313

PubChem ID:2804778

Update Time:2025-10-23

2-(1-Methyl-1H-pyrazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

- (6e)-6-(2-methyl-1h-pyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
- 2-(1-Methyl-1H-Pyrazol-5-Yl)Phenol
- 1-methyl-5-(2'-hydroxyphenyl)pyrazole
- AC1NWW0Z
- 5-(2-hydroxyphenyl)-1-methylpyrazole
- PubChem16267
- Z1201619150
- AKOS006343763
- CS-0172421
- Phenol, 2-(1-methyl-1H-pyrazol-5-yl)-
- AS-36124
- 2-(2-METHYLPYRAZOL-3-YL)PHENOL
- 123532-22-9
- MFCD00120278
- DB-012819
- SCHEMBL1095334
- DTXSID30420818
- EN300-191396
- A890696
- 2-(1-Methyl-1H-pyrazol-5-yl)phenol
- MDL： MFCD00120278
- Inchi： 1S/C10H10N2O/c1-12-9(6-7-11-12)8-4-2-3-5-10(8)13/h2-7,13H,1H3
- InChI Key： ZEELFJDEGWFUOH-UHFFFAOYSA-N
- SMILES： OC1C=CC=CC=1C1=CC=NN1C

Computed Properties

Exact Mass: 174.0794
Monoisotopic Mass: 174.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 38Å²

Experimental Properties

Color/Form: White to Yellow Solid
PSA: 38.05

2-(1-Methyl-1H-pyrazol-5-yl)phenol Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319
Warning Statement： P305+P351+P338
Storage Condition：Room temperature

2-(1-Methyl-1H-pyrazol-5-yl)phenol Pricemore >>

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AstaTech	52625-0.25/G	2-(1-METHYL-1H-PYRAZOL-5-YL)PHENOL	123532-22-9	97%	0.25g	$121	2023-09-17
AstaTech	52625-1/G	2-(1-METHYL-1H-PYRAZOL-5-YL)PHENOL	123532-22-9	97%	1g	$303	2023-09-17
AstaTech	52625-5/G	2-(1-METHYL-1H-PYRAZOL-5-YL)PHENOL	123532-22-9	97%	5g	$908	2023-09-17
TRC	M221215-25mg	2-(1-Methyl-1H-pyrazol-5-yl)phenol	123532-22-9		25mg	$ 50.00	2022-06-04
TRC	M221215-50mg	2-(1-Methyl-1H-pyrazol-5-yl)phenol	123532-22-9		50mg	$ 70.00	2022-06-04
TRC	M221215-250mg	2-(1-Methyl-1H-pyrazol-5-yl)phenol	123532-22-9		250mg	$ 295.00	2022-06-04
abcr	AB306798-250 mg	2-(1-Methyl-1H-pyrazol-5-yl)phenol, 97%; .	123532-22-9	97%	250 mg	€244.60	2023-07-19
abcr	AB306798-1 g	2-(1-Methyl-1H-pyrazol-5-yl)phenol, 97%; .	123532-22-9	97%	1 g	€534.00	2023-07-19
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Alichem	A049005118-5g	2-(1-Methyl-1H-pyrazol-5-yl)phenol	123532-22-9	97%	5g	$1221.58	2023-09-03